2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol

• IUPAC Name: 2,2,2-trichloro-1-[(3-phenoxyphenyl)methoxy]ethanol
• InChI: InChI=1S/C15H13Cl3O3/c16-15(17,18)14(19)20-10-11-5-4-8-13(9-11)21-12-6-2-1-3-7-12/h1-9,14,19H,10H2
• InChI Key: OZRHPSZQSYAAAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)COC(C(Cl)(Cl)Cl)O
• Molecular Formula: C15H13Cl3O3
• Molecular Weight: 347.6 g/mol

Description

2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol, also known as triclosan, is an antimicrobial agent that has been widely used in consumer products such as soaps, toothpaste, and cosmetics. Triclosan has been the subject of much scientific research due to its potential health and environmental risks. In

Mechanism of Action

Triclosan works by inhibiting the activity of an enzyme called enoyl-acyl carrier protein reductase (ENR), which is involved in bacterial fatty acid synthesis. This inhibition leads to a disruption in the bacterial cell membrane, ultimately resulting in cell death.
Biochemical and Physiological Effects
Triclosan has been shown to have a number of biochemical and physiological effects. It has been found to disrupt hormone regulation in animals, potentially leading to developmental and reproductive problems. Triclosan has also been linked to the development of antibiotic resistance in bacteria, which could have serious implications for human health.

Advantages and Limitations for Lab Experiments

Triclosan has several advantages for use in lab experiments. It is relatively stable and has a long shelf life, making it a useful tool for long-term studies. However, 2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol can also have non-specific effects on cells, which can make it difficult to interpret experimental results.

Future Directions

There are several areas of future research for 2,2,2-trichloro-1-[(3-phenoxybenzyl)oxy]ethanol. One area of interest is the development of alternative antimicrobial agents that do not have the potential health and environmental risks associated with this compound. Another area of research is the investigation of the long-term effects of this compound exposure on human health and the environment. Finally, there is a need for further studies to understand the mechanisms underlying the biochemical and physiological effects of this compound.
Conclusion
In conclusion, this compound is an antimicrobial agent that has been widely used in consumer products. While it has been extensively studied for its antimicrobial properties, this compound has also been linked to potential health and environmental risks. Further research is needed to fully understand the effects of this compound on human health and the environment.

Scientific Research Applications

Triclosan has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of bacteria, including both Gram-positive and Gram-negative species. Triclosan has also been investigated for its potential use in medical applications, such as wound dressings and surgical instruments.